3-Chloro-2-ethenyl-5-(trifluoromethyl)pyridine (abbreviated as CTF) is a pyridine derivative that has garnered attention in scientific research due to its distinct properties and potential applications in various fields. This paper will provide an overview of CTF, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.